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Compound of Interest

Compound Name:
1-(4-

Trifluoromethylphenyl)imidazole

Cat. No.: B1329844 Get Quote

In-Depth Technical Guide: 1-(4-
Trifluoromethylphenyl)imidazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 1-(4-Trifluoromethylphenyl)imidazole. The content herein is intended

to support laboratory research and drug development activities by providing detailed protocols,

summarizing key data, and outlining the known biological context of this compound.

Chemical and Physical Properties
1-(4-Trifluoromethylphenyl)imidazole is a solid organic compound.[1] Its properties are

summarized in the table below.
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Property Value Reference(s)

CAS Number 25371-98-6 [2]

Molecular Formula C₁₀H₇F₃N₂ [2]

Molecular Weight 212.17 g/mol [2]

Melting Point 71 °C [3]

Boiling Point 90 °C [3]

Appearance White to off-white solid [1]

Solubility
Soluble in organic solvents,

limited solubility in water.
[4]

Safety and Hazard Information
1-(4-Trifluoromethylphenyl)imidazole is classified as an irritant.[2] The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[2]

GHS Classification
Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2]

Pictograms and Precautionary Statements
Pictogram:

alt text
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Signal Word: Warning[2]

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Profile
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The primary toxicological concerns for 1-(4-Trifluoromethylphenyl)imidazole are its irritant

effects on the skin, eyes, and respiratory system.[2]

Acute Toxicity: No specific LD50 or LC50 data is readily available for this compound.

However, based on its GHS classification, it is expected to be harmful if ingested or inhaled

in significant quantities.

Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[2]

Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[2]

Chronic Toxicity: No data is currently available on the long-term toxicological effects of this

compound.

Carcinogenicity and Mutagenicity: There is no available data to suggest that this compound

is carcinogenic or mutagenic.

Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Given the irritant nature of 1-(4-Trifluoromethylphenyl)imidazole, strict adherence to safety

protocols is mandatory.

Engineering Controls: All work with this compound should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[6]

Hand Protection: Nitrile or other chemically resistant gloves should be worn.[6] Gloves

must be inspected before use and disposed of properly after handling.[5]

Skin and Body Protection: A lab coat must be worn. For larger quantities or when there is

a risk of splashing, additional protective clothing may be necessary.[6]
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Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound.[1]

Storage
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Keep away from strong oxidizing agents.[5]

Spill Cleanup
In the event of a spill, follow these procedures:

Small Spills (Solid):

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, gently sweep or scoop the solid material into a labeled, sealed

container for disposal.[6]

Avoid generating dust.[2]

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's environmental health and safety (EHS) department.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal
Dispose of 1-(4-Trifluoromethylphenyl)imidazole and any contaminated materials as

hazardous waste in accordance with all local, state, and federal regulations.[1] As a
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halogenated organic compound, it should be segregated into a designated halogenated waste

stream.[3]

Biological Activity and Signaling Pathway
1-(4-Trifluoromethylphenyl)imidazole is known to be an inhibitor of neuronal nitric oxide

synthase (nNOS).[7]

Mechanism of Action
The compound acts as a competitive inhibitor at the L-arginine binding site of nNOS.[8] Its

inhibitory activity is enhanced in the absence of the cofactor tetrahydrobiopterin, suggesting it

may also interfere with cofactor binding.[8]

Neuronal Nitric Oxide Synthase (nNOS) Signaling
Pathway
The following diagram illustrates the nNOS signaling pathway and the point of inhibition by 1-
(4-Trifluoromethylphenyl)imidazole.
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Caption: nNOS signaling pathway and inhibition.
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Experimental Workflows
General Experimental Setup
The following diagram outlines a general workflow for experiments involving 1-(4-
Trifluoromethylphenyl)imidazole.
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Caption: General experimental workflow.
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This guide is intended to provide a comprehensive overview of the safety, handling, and known

properties of 1-(4-Trifluoromethylphenyl)imidazole. Researchers should always consult the

most recent Safety Data Sheet from their supplier and adhere to their institution's specific

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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